Cas no 926216-89-9 (1-2-(Trifluoromethyl)benzoylpiperidin-4-amine)

• Product Name: 1-2-(Trifluoromethyl)benzoylpiperidin-4-amine
• CAS No: 926216-89-9
• MF: C₁₃H₁₅F₃N₂O
• MW: 272.266213655472
• CID: 4665427
• PubChem ID: 16775828
• Update Time: 2025-05-21

1-2-(Trifluoromethyl)benzoylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-amino-1-piperidinyl)[2-(trifluoromethyl)phenyl]-
• 1-2-(Trifluoromethyl)benzoylpiperidin-4-amine

• Inchi： 1S/C13H15F3N2O/c14-13(15,16)11-4-2-1-3-10(11)12(19)18-7-5-9(17)6-8-18/h1-4,9H,5-8,17H2
• InChI Key： XYHWSQIJVHWAHB-UHFFFAOYSA-N
• SMILES： C(N1CCC(N)CC1)(C1=CC=CC=C1C(F)(F)F)=O

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 375.5±42.0 °C at 760 mmHg
• Flash Point: 180.9±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-2-(Trifluoromethyl)benzoylpiperidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-2-(Trifluoromethyl)benzoylpiperidin-4-amine

1-(2-Trifluoromethyl)benzoylpiperidin-4-amine: A Comprehensive Overview

The compound with CAS No. 926216-89-9, commonly referred to as 1-(2-Trifluoromethyl)benzoylpiperidin-4-amine, has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, and features a trifluoromethyl-substituted benzoyl group attached to the piperidine ring. The unique combination of these structural elements endows the compound with intriguing chemical properties and potential applications in drug design and materials science.

1-(2-Trifluoromethyl)benzoylpiperidin-4-amine exhibits a complex molecular architecture that makes it an interesting subject for both theoretical and experimental studies. The piperidine ring, known for its flexibility and ability to adopt various conformations, serves as a versatile scaffold for attaching functional groups. The trifluoromethyl group, on the other hand, introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its reactivity in certain chemical transformations.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the electronic structure and reactivity of 1-(2-Trifluoromethyl)benzoylpiperidin-4-amine. By employing density functional theory (DFT) calculations, scientists have been able to map the molecular orbitals and identify key sites for potential chemical modifications. These insights have paved the way for the development of novel synthetic routes and the exploration of this compound's role in catalytic processes.

In the realm of pharmacology, 1-(2-Trifluoromethyl)benzoylpiperidin-4-amine has shown promise as a lead compound for drug discovery. Its ability to interact with specific biological targets, such as enzymes and receptors, has been extensively studied using techniques like molecular docking and virtual screening. Recent studies have highlighted its potential as an inhibitor of certain kinases involved in cancer progression, making it a valuable candidate for further preclinical testing.

The synthesis of 1-(2-Trifluoromethyl)benzoylpiperidin-4-amine involves a multi-step process that combines principles from organic synthesis and catalysis. One notable approach utilizes palladium-catalyzed cross-coupling reactions to assemble the key intermediates. This method not only enhances the efficiency of the synthesis but also allows for fine-tuning of the compound's properties by introducing additional substituents.

From a materials science perspective, 1-(2-Trifluoromethyl)benzoylpiperidin-4-amine has been investigated for its potential applications in polymer chemistry. Its ability to form stable covalent bonds with other monomers makes it a candidate for developing advanced polymeric materials with tailored mechanical and thermal properties. Researchers are currently exploring its use in creating high-performance polymers for applications in electronics and aerospace.

As interest in 1-(2-Trifluoromethyl)benzoylpiperidin-4-amine continues to grow, collaborative efforts between academia and industry are driving innovation in its development and application. The compound's unique combination of structural features and functional versatility positions it as a key player in diverse scientific domains.